2,3-O-Carbonyl-alpha-D-mannopyranose

• IUPAC Name: (3aR,4S,7R)-4,7-dihydroxy-6-(hydroxymethyl)-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-2-one
• InChI: InChI=1S/C7H10O7/c8-1-2-3(9)4-5(6(10)12-2)14-7(11)13-4/h2-6,8-10H,1H2/t2?,3-,4?,5-,6+/m1/s1
• InChI Key: DUPSKQDMZPNHOX-ZUEQSLHLSA-N
• Canonical SMILES: C(C1C(C2C(C(O1)O)OC(=O)O2)O)O
• Isomeric SMILES: C(C1[C@H](C2[C@H]([C@H](O1)O)OC(=O)O2)O)O
• Molecular Formula: C7H10O7
• DSSTOX Substance ID: DTXSID20661854
• Molecular Weight: 206.15 g/mol
• CAS RN: 76548-27-1

Description

2,3-O-Carbonyl-alpha-D-mannopyranose, also known as 2,3-O-Carbonyl-α-D-mannopyranose, is a monosaccharide derivative of mannose, which is a sugar found in many plants and animals. This derivative of mannose is a valuable compound in the field of organic chemistry due to its ability to form a variety of different compounds with various properties and uses. It can be used in the synthesis of complex molecules and in the study of biochemical processes.

Scientific Research Applications

Chemical Synthesis and Polymerization

• Polymer Synthesis : 2,3-O-Carbonyl-alpha-D-mannopyranose derivatives have been used in the synthesis of complex polysaccharides. For instance, Kobayashi, Nomura, and Okada (1993) demonstrated the preparation of a comb-shaped, branched stereoregular polysaccharide using a derivative of this compound in a complex polymerization process (Kobayashi, Nomura, & Okada, 1993).

Glycosylation and Carbohydrate Chemistry

• Glycosylation Techniques : Research by Crich, Cai, and Dai (2000) highlights the use of this compound derivatives in glycosylation reactions. They demonstrated highly diastereoselective alpha-mannopyranosylation, an essential technique in carbohydrate chemistry (Crich, Cai, & Dai, 2000).

Carbohydrate Derivatives Synthesis

• Synthesis of Carbohydrate Derivatives : The research by Abronina et al. (2005) involves the use of this compound derivatives in the synthesis of a mannopentaoside, a complex carbohydrate structure (Abronina et al., 2005).

Surface Chemistry and Protein Binding

• Surface Chemistry and Protein Binding : Karamanska et al. (2005) explored the use of thioctic acid amides of alpha-d-mannopyranoside derivatives in achieving low nonspecific protein binding to carbohydrates presented on gold surfaces. This research provides insights into potential biomedical and analytical applications (Karamanska et al., 2005).